Cas no 2680624-03-5 (3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680624-03-5
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5646417
• PubChem ID: 165915388
• Update Time: 2025-06-08

3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280110
• 2680624-03-5
• 3-(piperidin-1-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H20N2O4/c1-2-8-18-12(17)13-10(11(15)16)9-14-6-4-3-5-7-14/h2,10H,1,3-9H2,(H,13,17)(H,15,16)
• InChI Key： IYWGGLKYEWXYGD-UHFFFAOYSA-N
• SMILES： OC(C(CN1CCCCC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Briefing on 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680624-03-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules as potential therapeutic agents. Among these, the compound 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680624-03-5) has emerged as a promising candidate due to its unique structural features and potential biological activities. This research briefing aims to provide an overview of the latest studies related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery.

The compound 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid features a piperidine moiety linked to a propanoic acid backbone via a carbamate linkage. This structural configuration is of particular interest due to its potential to interact with biological targets such as enzymes and receptors. Recent studies have explored its synthesis through multi-step organic reactions, including the coupling of piperidine derivatives with prop-2-en-1-ol followed by carbamate formation and subsequent oxidation to yield the final product. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity.

In vitro studies have demonstrated that 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid exhibits moderate inhibitory activity against certain proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. Molecular docking simulations suggest that the compound's piperidine ring and carbamate group play crucial roles in binding to the active sites of these enzymes. These findings have spurred further investigations into its pharmacokinetic properties, including solubility, stability, and metabolic pathways.

One of the most notable recent developments is the exploration of this compound as a building block for the synthesis of more complex drug-like molecules. Researchers have utilized its reactive alkene group (prop-2-en-1-yloxy) for further functionalization, enabling the creation of derivatives with enhanced biological activity and selectivity. For instance, conjugation with fluorescent tags has allowed for the visualization of its cellular uptake and distribution, providing valuable insights into its potential as a targeted therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research is focused on structure-activity relationship (SAR) studies to identify key modifications that could improve its therapeutic index. Additionally, collaborations between academic and industrial researchers are underway to scale up its synthesis and evaluate its efficacy in preclinical models.

In conclusion, 3-(piperidin-1-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2680624-03-5) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant further investigation to fully elucidate its therapeutic applications. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its mechanisms of action in relevant disease models.